Cas no 1955498-31-3 (2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetic acid hydrochloride)

• Product Name: 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetic acid hydrochloride
• CAS No: 1955498-31-3
• MF: C₆H₁₀ClN₃O₂
• MW: 191.615499973297
• MDL: MFCD29762983
• CID: 5247520
• PubChem ID: 122236551
• Update Time: 2026-03-09

2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(2-methylpyrazol-3-yl)acetic acid
• hydrochloride
• 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetic acid hydrochloride

• MDL： MFCD29762983
• Inchi： 1S/C6H9N3O2.ClH/c1-9-4(2-3-8-9)5(7)6(10)11;/h2-3,5H,7H2,1H3,(H,10,11);1H
• InChI Key： ZSCUNAKQNVPYLV-UHFFFAOYSA-N
• SMILES： C(C1=CC=NN1C)(N)C(=O)O.Cl

Additional information on 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetic acid hydrochloride

Introduction to 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetic acid hydrochloride (CAS No. 1955498-31-3)

2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetic acid hydrochloride, identified by its Chemical Abstracts Service number 1955498-31-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a pyrazole core and an amino acetic acid moiety, has garnered attention due to its potential applications in drug discovery and therapeutic development. The hydrochloride salt form enhances its solubility, making it more suitable for various biochemical assays and in vitro studies.

The pyrazole scaffold is a privileged structure in medicinal chemistry, known for its versatility in binding to biological targets such as enzymes and receptors. The presence of a methyl group at the 1-position of the pyrazole ring and an amino acetic acid side chain introduces unique chemical and pharmacological properties. This combination suggests that the compound may exhibit inhibitory activity against certain enzymes or pathways, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of small molecules that modulate biological processes through targeted interactions. The 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetic acid hydrochloride structure aligns well with this trend, as it combines structural features that are often associated with bioactivity. For instance, the amino group can participate in hydrogen bonding, while the carboxylic acid moiety can form ionic interactions with biological targets. These properties make it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules with similar structural motifs have shown promise in various therapeutic areas, including oncology, inflammation, and metabolic disorders. The pyrazole core, in particular, has been extensively studied for its ability to interact with enzymes such as kinases and phosphodiesterases. By incorporating a methyl-substituted pyrazole into an amino acetic acid framework, researchers may have uncovered a novel pharmacophore that could lead to the discovery of new drugs.

The synthesis of 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methyl group at the 1-position of the pyrazole ring is a critical step, as it influences the overall electronic properties of the molecule. Additionally, the formation of the hydrochloride salt is essential for improving solubility and stability, which are crucial factors for pharmaceutical applications.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of small molecules with high accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can gain insights into how 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetic acid hydrochloride interacts with biological targets. These computational studies have already provided valuable information about potential binding sites and interaction modes, which can guide experimental investigations.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes relevant to human health conditions. For example, researchers have observed potential interactions with enzymes involved in signal transduction pathways, which are often dysregulated in diseases such as cancer and inflammatory disorders. Further studies are needed to confirm these findings and to determine the compound's selectivity profile.

The development of new therapeutic agents relies heavily on understanding their mechanism of action at a molecular level. The unique structural features of 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetic acid hydrochloride, including its pyrazole core, methyl substituent, and amino acetic acid side chain, make it an intriguing candidate for mechanistic studies. By elucidating how this compound interacts with biological targets, researchers can gain insights into its potential therapeutic effects and identify possible modifications to enhance its efficacy.

As research continues to progress, it is likely that additional applications for this compound will be discovered. The combination of structural features that are known to be associated with bioactivity makes it a promising candidate for further exploration in drug discovery programs. Additionally, its solubility as a hydrochloride salt enhances its suitability for various biochemical assays, which could accelerate the development process.

In conclusion, 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetic acid hydrochloride (CAS No. 1955498-31-3) is a compound with significant potential in pharmaceutical research. Its unique structural features and preliminary pharmacological findings make it an attractive candidate for further investigation. As scientists continue to explore new therapeutic strategies, this molecule may play a crucial role in the discovery of novel drugs that address critical medical challenges.